6-((6-(Acryloyloxy)hexyl)oxy)-2-naphthoic acid

• Molecular Formula: C20H22O5
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 6-(6-prop-2-enoyloxyhexoxy)naphthalene-2-carboxylic acid
• InChI: InChI=1S/C20H22O5/c1-2-19(21)25-12-6-4-3-5-11-24-18-10-9-15-13-17(20(22)23)8-7-16(15)14-18/h2,7-10,13-14H,1,3-6,11-12H2,(H,22,23)
• InChI Key: KRPVBRVKSRUCAQ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCCCCCCOC1=CC2=C(C=C1)C=C(C=C2)C(=O)O

Description

6-((6-(Acryloyloxy)hexyl)oxy)-2-naphthoic acid is a useful research compound. Its molecular formula is C20H22O5 and its molecular weight is 342.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 270 g of 1,2-dichloroethane were added 108.11 g (1.5 mmol) of acrylic acid, 21.63 g (75 mmol) of 6-(6-hydroxy-hexa-1-yloxy)-2-naphthoic acid obtained in Step 1, 4.28 g (23 mol) of p-toluenesulfonic acid monohydrate, and 0.83 g (7.5 mmol) of hydroquinone, and the solution was refluxed for 4 hours. After evaporation of the solvent, 270 g of water was added to the residue, and the precipitate was collected by filtration and dried in an oven at 40° C. overnight. The dried product was recrystallized from acetone to yield the desired product, 6-(6-acryloyloxy-hexa-1-yloxy)-2-naphthoic acid, as light-yellow powder (16.97 g, Yield: 65%).